Cas no 1808-01-1 (3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one)

1808-01-1 structure
Product name:3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one
3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one
- 3,3-Dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
- AC1L6EK2
- AC1Q6KK5
- AG-E-30911
- AR-1E8664
- CHEMBL489135
- CTK4D7709
- NSC102047
- NSC-102047
- 3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chroman-4-one
- NSC 102047
- 1808-01-1
- DS-013893
-
- Inchi: InChI=1S/C18H18O7/c1-22-12-6-4-11(5-7-12)18(24-3)17(20,21)16(19)14-9-8-13(23-2)10-15(14)25-18/h4-10,20-21H,1-3H3
- InChI Key: PDMJKRSNXGRGBG-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C2(C(C(=O)C3=C(O2)C=C(C=C3)OC)(O)O)OC
Computed Properties
- Exact Mass: 346.10524
- Monoisotopic Mass: 346.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.4Ų
- XLogP3: 1.3
Experimental Properties
- Density: 1.41
- Boiling Point: 568.3°C at 760 mmHg
- Flash Point: 207.6°C
- Refractive Index: 1.63
- PSA: 94.45
- LogP: 1.45920
3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one Related Literature
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
-
Uday S. Annapure RSC Adv., 2016,6, 99774-99780
-
Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
-
A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
-
Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
1808-01-1 (3,3-dihydroxy-2,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one) Related Products
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